4-Methoxy-3-(4-methyl-2,5-dioxoimidazolidin-4-yl)benzene-1-sulfonyl chloride
Overview
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4-Methoxy-3-(4-methyl-2,5-dioxoimidazolidin-4-yl)benzene-1-sulfonyl chloride:
Pharmaceutical Development
This compound is often used in the synthesis of pharmaceutical intermediates. Its unique structure allows it to act as a building block for various drug molecules, particularly those targeting specific enzymes or receptors. Researchers utilize it to develop new therapeutic agents with potential applications in treating diseases such as cancer and inflammatory conditions .
Biochemical Research
In biochemical research, this compound serves as a reagent for modifying proteins and peptides. It is used to introduce sulfonyl chloride groups into biomolecules, which can then be further modified or used in binding studies. This application is crucial for understanding protein functions and interactions at a molecular level .
Chemical Synthesis
The compound is valuable in organic synthesis, particularly in the formation of sulfonamides and sulfonylureas. These functional groups are important in the development of various chemical products, including agrochemicals and pharmaceuticals. Its reactivity with amines and alcohols makes it a versatile reagent in synthetic chemistry .
Material Science
In material science, this compound is used to create functionalized polymers and materials. By incorporating it into polymer chains, researchers can develop materials with specific properties, such as enhanced thermal stability or improved mechanical strength. These materials have applications in coatings, adhesives, and advanced composites .
Analytical Chemistry
Analytical chemists use this compound as a derivatizing agent to enhance the detection of certain analytes. It reacts with specific functional groups in target molecules, making them more detectable by techniques such as mass spectrometry or chromatography. This application is essential for the accurate quantification and identification of compounds in complex mixtures .
Bioconjugation Techniques
In bioconjugation, this compound is used to link biomolecules to various probes or surfaces. This application is crucial in the development of diagnostic tools and biosensors. By attaching it to antibodies or other biomolecules, researchers can create highly specific and sensitive detection systems for medical diagnostics and environmental monitoring.
These applications highlight the versatility and importance of 4-Methoxy-3-(4-methyl-2,5-dioxoimidazolidin-4-yl)benzene-1-sulfonyl chloride in various fields of scientific research.
Sigma-Aldrich ChemScene MDPI Santa Cruz Biotechnology Sigma-Aldrich : ChemScene : MDPI : Santa Cruz Biotechnology
properties
IUPAC Name |
4-methoxy-3-(4-methyl-2,5-dioxoimidazolidin-4-yl)benzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O5S/c1-11(9(15)13-10(16)14-11)7-5-6(20(12,17)18)3-4-8(7)19-2/h3-5H,1-2H3,(H2,13,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQIFJVGRTXWEMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NC(=O)N1)C2=C(C=CC(=C2)S(=O)(=O)Cl)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-3-(4-methyl-2,5-dioxoimidazolidin-4-yl)benzene-1-sulfonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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